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Compound of Interest

Compound Name: 2,5-Dichloro-4-methylpyridine

Cat. No.: B1322306

Essential Safety and Handling Guide for 2,5-
Dichloro-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and
disposal of 2,5-Dichloro-4-methylpyridine (CAS No. 886365-00-0). The following procedures
are based on the known hazards of this compound and best practices for handling halogenated
pyridines to ensure laboratory safety and regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for 2,5-Dichloro-4-methylpyridine was not
publicly accessible at the time of this writing. The information herein is synthesized from the
available GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data
for the compound and detailed safety protocols for structurally similar chemicals.[1][2][3]
Always consult the official SDS provided by your supplier for the most accurate and specific
guidance before handling or disposing of this chemical.

Hazard Profile and Classification

2,5-Dichloro-4-methylpyridine is classified as a hazardous substance. The primary hazards
include acute toxicity if swallowed, in contact with skin, or inhaled.[4]

GHS Hazard Summary for 2,5-Dichloro-4-methylpyridine
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Hazard Class GHS Hazard Statement

o ) H302+H312+H332: Harmful if swallowed, in
Acute Toxicity (Oral, Dermal, Inhalation) _ _ .
contact with skin or if inhaled.[4]

Data derived from the GHS information provided by the ECHA C&L Inventory.[4]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical to minimize exposure.

Summary of Required PPE
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PPE Category

Item

Specifications and
Remarks

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles are
mandatory. A face shield
should be worn over goggles
when there is a significant risk

of splashing.[1][3]

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are commonly
recommended for handling
pyridine compounds.[5]
However, for prolonged
contact or handling of larger
quantities, butyl rubber or PVA
gloves may be more suitable.
Always check the
manufacturer's glove
compatibility chart.[6] Double
gloving is recommended for

high-risk tasks.

Body Protection

Laboratory Coat

A flame-retardant lab coat
should be worn and kept fully

buttoned.

Respiratory Protection

Fume Hood / Respirator

All handling of 2,5-Dichloro-4-
methylpyridine should be
conducted in a certified
chemical fume hood to avoid
inhalation of vapors.[1][5][6] If
a fume hood is not available or
in case of a spill, a NIOSH-
approved respirator with an
appropriate cartridge for
organic vapors should be used

by trained personnel.[6]

Foot Protection

Closed-toe Shoes

Sturdy, closed-toe shoes are

required in the laboratory at all
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times.

Operational and Disposal Plans

Adherence to strict protocols for handling and disposal is essential for laboratory safety and
environmental protection.

Step-by-Step Handling Protocol

e Preparation:

o

Ensure a certified chemical fume hood is operational.[5][6]

[e]

Verify that an emergency eyewash station and safety shower are accessible.[6]

o

Assemble and inspect all necessary PPE before handling the chemical.

[¢]

Have spill control materials (e.g., sand, vermiculite) readily available.[1][5]

e Handling:

[e]

Conduct all weighing and transfer operations within the chemical fume hood.

o

Avoid direct contact with skin and eyes.[1]

[¢]

Do not eat, drink, or smoke in the handling area.

[e]

Keep containers tightly closed when not in use.

e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all work surfaces and equipment used.

o Remove and dispose of contaminated gloves properly.

Emergency First Aid Procedures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[7]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention if irritation
persists.[6][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[7]

Disposal Plan

2,5-Dichloro-4-methylpyridine and any materials contaminated with it are considered
hazardous waste and must be disposed of according to local, state, and federal regulations.[8]

o Waste Segregation:

o Collect all waste containing 2,5-Dichloro-4-methylpyridine in a designated, properly
labeled, and sealed container.

o This includes the chemical itself, any solutions, and contaminated materials such as
gloves, paper towels, and spill absorbents.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety department.

o Container Labeling:

o The waste container must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2,5-Dichloro-4-methylpyridine”.

o List all constituents of the waste mixture, including solvents and their approximate
percentages.

o Storage and Collection:
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o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials.

o Arrange for waste pickup by your institution's licensed hazardous waste management
provider.

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[1]

Visualized Workflow

The following diagram illustrates the key decision points and procedures for the safe handling
and disposal of 2,5-Dichloro-4-methylpyridine.
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Safe Handling and Disposal Workflow for 2,5-Dichloro-4-methylpyridine

Start: Handling 2,5-Dichloro-4-methylpyridine

Preparation:
- Verify Fume Hood
- Inspect PPE
- Prepare Spill Kit

Handling:
- Work in Fume Hood
- Wear Full PPE

- Avoid Contact

Yes No

Spill Response:
- Evacuate if necessary
- Contain with absorbent
- Collect for disposal

Post-Handling:
- Decontaminate Surfaces
- Wash Hands

Waste Collection:
- Segregate Waste
- Use Labeled Container

Disposal:
- Store Securely
- Schedule Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,5-Dichloro-4-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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